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Compound of Interest

Compound Name: L-778123 dihydrochloride

Cat. No.: B1674099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-778123 is a potent dual inhibitor of farnesyltransferase (FPTase) and

geranylgeranyltransferase type I (GGPTase-I), with IC50 values of 2 nM and 98 nM,

respectively[1][2][3][4]. These enzymes catalyze the attachment of farnesyl or geranylgeranyl

isoprenoid groups to the C-terminus of specific target proteins, a critical post-translational

modification known as prenylation. Prenylation is essential for the proper subcellular

localization and function of key signaling proteins, including members of the Ras superfamily of

small GTPases. By inhibiting FPTase and GGPTase-I, L-778123 disrupts the function of

proteins like Ki-Ras, HDJ2, and Rap1A, thereby interfering with their signaling pathways[1][2]

[5]. This inhibitory action gives L-778123 promising anti-leukemia and anti-tumor activities,

making it a valuable tool in cancer research and drug development[1][3].

This document provides a detailed protocol for the preparation, storage, and handling of L-
778123 dihydrochloride stock solutions in Dimethyl Sulfoxide (DMSO) for in vitro research

applications.
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Caption: L-778123 inhibits FPTase and GGPTase-I.

Physicochemical and Handling Properties
Proper preparation of L-778123 dihydrochloride stock solutions requires accurate information

regarding its physical and chemical properties. All quantitative data is summarized below.
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Property Value Reference(s)

Chemical Name

4-((5-((4-(3-chlorophenyl)-3-

oxopiperazin-1-yl)methyl)-1H-

imidazol-1-

yl)methyl)benzonitrile

dihydrochloride

[5]

Molecular Formula C₂₂H₂₂Cl₃N₅O [5]

Molecular Weight 478.80 g/mol [1][5]

CAS Number 183499-56-1 [5]

Appearance Solid powder [5]

Solubility Soluble in DMSO [4][5]

Experimental Protocol: Stock Solution Preparation
This section details the necessary materials and a step-by-step procedure for preparing a 10

mM stock solution of L-778123 dihydrochloride in DMSO.

Materials and Equipment
L-778123 dihydrochloride powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettors and sterile, disposable tips

Vortex mixer

(Optional) Sonicator water bath
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Caption: Workflow for preparing the stock solution.
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Step-by-Step Procedure
Pre-weighing Preparation: Before opening, allow the vial of L-778123 dihydrochloride to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

moisture onto the hygroscopic powder.

Weighing: On a calibrated analytical balance, carefully weigh the desired amount of L-
778123 dihydrochloride powder into a sterile microcentrifuge tube or vial. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.788 mg.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of fresh,

anhydrous DMSO to the vial containing the powder. To ensure all powder is wetted, add the

solvent directly onto the powder.

Calculation Formula: Volume of DMSO (L) = Mass of Compound (g) / (Molecular Weight (

g/mol ) x Desired Concentration (mol/L))

Dissolution: Close the vial tightly and vortex thoroughly until the powder is completely

dissolved. If necessary, brief sonication in a water bath can aid dissolution[6]. Visually

inspect the solution to ensure no particulates are present. Note that moisture-absorbing

DMSO can reduce solubility; always use fresh DMSO[3][7].

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots as recommended in Section 4.

Stock Solution Concentration Calculator
To facilitate the preparation of various stock solution concentrations, the following table

provides the required mass of L-778123 dihydrochloride for common volumes of DMSO.
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Desired
Concentration

Mass for 0.1
mL DMSO

Mass for 0.5
mL DMSO

Mass for 1.0
mL DMSO

Mass for 5.0
mL DMSO

1 mM 0.048 mg 0.239 mg 0.479 mg 2.394 mg

5 mM 0.239 mg 1.197 mg 2.394 mg 11.97 mg

10 mM 0.479 mg 2.394 mg 4.788 mg 23.94 mg

20 mM 0.958 mg 4.788 mg 9.576 mg 47.88 mg

Calculations are

based on a

Molecular Weight

of 478.80 g/mol .

Storage and Stability
Proper storage is critical to maintain the integrity and activity of L-778123 dihydrochloride.
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Form
Storage
Temperature

Duration Notes Reference(s)

Solid Powder 0 to 4°C
Short-term

(days/weeks)

Store in a dry,

dark

environment.

[5]

-20°C
Long-term

(months/years)

Protect from

moisture.
[5]

DMSO Stock

Solution
0 to 4°C

Short-term

(days/weeks)

Not generally

recommended

for optimal

stability.

[8]

-20°C Up to 1 month

Aliquot to avoid

freeze-thaw

cycles.

[7][8]

-80°C Up to 1 year

Recommended

for long-term

storage.

[6][7]

Safety Precautions
L-778123 dihydrochloride is for research use only and is not intended for human or

veterinary use.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling the compound.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) provided by the manufacturer for complete safety and

handling information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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